Methyl Dehydroabietate
Methyl Dehydroabietate
Brand Name:
Vulcanchem
CAS No.:
1235-74-1
VCID:
VC0120765
InChI:
InChI=1S/C21H30O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h7,9,13-14,18H,6,8,10-12H2,1-5H3/t18-,20-,21-/m1/s1
SMILES:
CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)OC)C
Molecular Formula:
C₂₁H₃₀O₂
Molecular Weight:
314.5 g/mol
Methyl Dehydroabietate
CAS No.: 1235-74-1
Reference Standards
VCID: VC0120765
Molecular Formula: C₂₁H₃₀O₂
Molecular Weight: 314.5 g/mol
| CAS No. | 1235-74-1 |
|---|---|
| Product Name | Methyl Dehydroabietate |
| Molecular Formula | C₂₁H₃₀O₂ |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | methyl (1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate |
| Standard InChI | InChI=1S/C21H30O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h7,9,13-14,18H,6,8,10-12H2,1-5H3/t18-,20-,21-/m1/s1 |
| Standard InChIKey | PGZCJOPTDHWYES-HMXCVIKNSA-N |
| Isomeric SMILES | CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@]([C@@H]3CC2)(C)C(=O)OC)C |
| SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)OC)C |
| Canonical SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)OC)C |
| Synonyms | (1R,4aS,10aR)-1,2,3,4,4a,9,10,10a-Octahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenecarboxylic Acid Methyl Ester; _x000B_[1R-(1α,4aβ,10aα)]-1,2,3,4,4a,9,10,10a-Octahydro-1,4a-dimethyl-7-(1-methylethyl)- 1-phenanthrenecarboxylic Acid Methyl Ester; De |
| PubChem Compound | 14697 |
| Last Modified | Nov 11 2021 |
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